Cas no 2227845-71-6 (rac-(1R,2R)-2-(3-fluoro-4-hydroxyphenyl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(3-fluoro-4-hydroxyphenyl)cyclopropane-1-carboxylic acid
• CAS No: 2227845-71-6
• MF: C₁₀H₉FO₃
• MW: 196.175066709518
• CID: 6235210
• PubChem ID: 165880918
• Update Time: 2025-05-23

rac-(1R,2R)-2-(3-fluoro-4-hydroxyphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(3-fluoro-4-hydroxyphenyl)cyclopropane-1-carboxylic acid
• EN300-1792915
• 2227845-71-6

• Inchi： 1S/C10H9FO3/c11-8-3-5(1-2-9(8)12)6-4-7(6)10(13)14/h1-3,6-7,12H,4H2,(H,13,14)/t6-,7+/m0/s1
• InChI Key： DVMWQEIUKQICCM-NKWVEPMBSA-N
• SMILES： FC1=C(C=CC(=C1)[C@@H]1C[C@H]1C(=O)O)O

Computed Properties

• Exact Mass: 196.05357231g/mol
• Monoisotopic Mass: 196.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 57.5Ų

Additional information on rac-(1R,2R)-2-(3-fluoro-4-hydroxyphenyl)cyclopropane-1-carboxylic acid

Racemic (1R,2R)-2-(3-Fluoro-4-Hydroxyphenyl)cyclopropane-1-Carboxylic Acid: A Comprehensive Overview

The compound rac-(1R,2R)-2-(3-fluoro-4-hydroxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 2227845-71-6) is a structurally unique organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of cyclopropane carboxylic acids, which have garnered attention due to their distinctive ring strain and versatile reactivity. The molecule's structure incorporates a cyclopropane ring fused with a substituted phenyl group, making it a valuable substrate for exploring stereochemical and electronic effects in chemical reactions.

Recent studies have highlighted the importance of cyclopropane carboxylic acids in drug discovery, particularly in the development of bioactive compounds with potential therapeutic applications. The presence of both fluoro and hydroxy groups on the aromatic ring introduces a balance of electron-withdrawing and activating effects, which can influence the compound's reactivity and selectivity in various chemical transformations. This makes rac-(1R,2R)-2-(3-fluoro-4-hydroxyphenyl)cyclopropane-1-carboxylic acid an attractive candidate for exploring enantioselective synthesis and catalytic processes.

The synthesis of this compound typically involves multi-step processes that require precise control over stereochemistry. Researchers have employed methods such as asymmetric catalysis and enantioselective cyclopropanation to achieve the desired stereochemical outcome. These methods not only ensure high enantiomeric excess but also provide insights into the mechanistic pathways governing the formation of such strained ring systems.

In terms of applications, cyclopropane carboxylic acids like this compound are being explored for their role in agrochemicals, where their unique reactivity can lead to novel herbicides or fungicides. Additionally, their potential as intermediates in pharmaceutical synthesis is being actively investigated. Recent findings suggest that these compounds may serve as building blocks for developing bioactive molecules with improved pharmacokinetic profiles.

From an environmental perspective, understanding the degradation pathways of rac-(1R,2R)-2-(3-fluoro-4-hydroxyphenyl)cyclopropane-1-carboxylic acid is crucial for assessing its ecological impact. Studies have shown that under certain conditions, the compound undergoes hydrolytic cleavage or microbial degradation, which could influence its persistence in natural environments.

In conclusion, rac-(1R,2R)-2-(3-fluoro-4-hydroxyphenyl)cyclopropane-1-carboxylic acid represents a promising molecule with diverse applications across multiple disciplines. Its unique structure and reactivity continue to inspire innovative research directions, making it a focal point for future advancements in organic chemistry and related fields.